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Compound of Interest

Compound Name: 2-chloro-N-propylacetamide

Cat. No.: B077628

An In-depth Technical Guide to 2-chloro-N-propylacetamide (CAS: 13916-39-7)

This technical guide provides a comprehensive overview of the physicochemical properties,
safety information, and a representative synthesis protocol for 2-chloro-N-propylacetamide.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Physicochemical Properties

2-chloro-N-propylacetamide is a chemical compound with the CAS number 13916-39-7. It is
classified as an acetamide derivative. The compound's known physical and chemical properties
are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsH10CINO [1112]
Molecular Weight 135.59 g/mol [11[2][3]

Physical State

Solid, Crystalline

[1]14]

Appearance Light brown [4]
Melting Point 80 - 84 °C (176 - 183.2 °F) [4]
Boiling Point No information available [3114]
Solubility No information available [3]
Purity 98% (GC) [3]

SMILES string

CICC(=0)NCCC

[1]

1S/C5H10CINO/c1-2-3-7-
InChl [1]
5(8)4-6/h2-4H2,1H3,(H,7,8)

SHWUYQDIJUWTPM-
InChl key [1]
UHFFFAOYSA-N

Safety and Handling

2-chloro-N-propylacetamide is classified as harmful if swallowed. Appropriate personal
protective equipment (PPE), including gloves, protective clothing, and eye/face protection,
should be worn when handling this substance. Work should be conducted in a well-ventilated
area or under a chemical fume hood.

GHS Hazard Information:

Pictogram Signal Word Hazard Statement Hazard Class
_ H302: Harmful if o
GHSO07 Warning Acute Toxicity 4 (Oral)
swallowed
Precautionary Statements:
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A comprehensive list of precautionary statements for handling 2-chloro-N-propylacetamide is
provided below:

e Prevention:

o P264: Wash skin thoroughly after handling.[3]

o P270: Do not eat, drink or smoke when using this product.[3]
e Response:

o P301+P312+P330: If swallowed: Call a poison center or doctor if you feel unwell. Rinse
mouth.[3]

» Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Synthesis Protocol

The following is a general experimental protocol for the synthesis of 2-chloro-N-alkyl/aryl
acetamides, which can be adapted for 2-chloro-N-propylacetamide.[5] This synthesis
involves the reaction of an amine with chloroacetyl chloride.

Materials:

n-Propylamine

Chloroacetyl chloride

A suitable solvent (e.g., a non-reactive organic solvent or an aqueous medium)

Ice-cold water

Ethanol (95%) for recrystallization

Procedure:

¢ In a reaction vessel, dissolve n-propylamine in the chosen solvent.
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e Cool the solution in an ice bath.

e Slowly add chloroacetyl chloride dropwise to the stirred amine solution over a period of one
hour. The reaction is exothermic and the temperature should be maintained.

 After the addition is complete, allow the reaction mixture to stir overnight at room
temperature.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude
product.

« Filter the precipitate, wash it with cold water, and allow it to dry.

o Recrystallize the crude 2-chloro-N-propylacetamide from 95% ethanol to obtain the
purified product.[5]

Characterization:

The structure and purity of the synthesized compound can be confirmed using techniques such

as Infrared (IR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and by
determining its melting point.[5]

Biological Activity

Derivatives of 2-chloro-N-alkyl/aryl acetamide have been investigated for their potential
biological activities. Studies have shown that some of these compounds exhibit antimicrobial
properties, including antibacterial and antifungal activity.[5] The presence of the chloro group
appears to be important for the antimicrobial efficacy of certain acetamides.[6] Additionally,
other N-substituted acetamide derivatives have been synthesized and explored for their
potential as antidepressant agents.[7] However, specific biological activity and signaling
pathway information for 2-chloro-N-propylacetamide (CAS 13916-39-7) is not extensively
documented in the reviewed literature.

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b077628?utm_src=pdf-body
http://www.ijpsr.info/docs/IJPSR11-02-07-008.pdf
http://www.ijpsr.info/docs/IJPSR11-02-07-008.pdf
http://www.ijpsr.info/docs/IJPSR11-02-07-008.pdf
https://www.mdpi.com/1420-3049/25/17/3959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8818363/
https://www.benchchem.com/product/b077628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 2-chloro-N-propylacetamide.
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Safety Precautions Logic

Handling 2-chloro-N-propylacetamide

ﬁquires

Use in Well-Ventilated Area Dispose Properly
(Fume Hood) (P501)

Requires Potential Hazard

Wear PPE
(Gloves, Goggles, Lab Coat)

Response: Call Poison Center
(P301+P312+P330)

Click to download full resolution via product page

Caption: Logical relationships of safety precautions for 2-chloro-N-propylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-chloro-N-propylacetamide CAS number 13916-39-7
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077628#2-chloro-n-propylacetamide-cas-number-
13916-39-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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